Methyl 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
Overview
Description
Methyl 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate is a useful research compound. Its molecular formula is C13H17NO4 and its molecular weight is 251.28 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Derivatives for Medicinal Chemistry : Aghekyan et al. (2009) utilized Methyl 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate in the synthesis of novel derivatives with substituents in positions 1,2,6, and 7, which is crucial for developing new medicinal compounds (Aghekyan et al., 2009).
Enantioselective Synthesis : Paál et al. (2008) reported the first synthesis of both enantiomers of 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid through dynamic kinetic resolution. These enantiomers were obtained with high enantiopurity and good yields, which is significant for producing enantiomerically pure drugs (Paál et al., 2008).
Alkaloid Synthesis and Pharmacological Applications : Blank and Opatz (2011) demonstrated that Methyl 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate could be used to synthesize various alkaloids with potential pharmacological applications. This includes the preparation of benzylisoquinolines and tetrahydroprotoberberines (Blank & Opatz, 2011).
Anticonvulsant Activity : Gitto et al. (2010) explored the anticonvulsant effects of 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline derivatives in animal models of epilepsy, leading to the identification of a new active molecule with significant anticonvulsant activity (Gitto et al., 2010).
Chemical Structure Investigations : Argay et al. (1995) conducted an X-ray study to establish the structure of a related compound, which contributes to a better understanding of the chemical properties and potential applications of these compounds (Argay et al., 1995).
Synthesis of Protected Derivatives : Lerestif et al. (1999) developed a novel synthesis method for protected Methyl 4-Hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate, which is crucial for the synthesis of complex organic molecules (Lerestif et al., 1999).
Pharmacological Potential : Azamatov et al. (2023) investigated the local anesthetic activity, acute toxicity, and structure-toxicity relationship in a series of synthesized derivatives, highlighting the compound's potential in pharmacology (Azamatov et al., 2023).
Pharmaceutical Chemistry : Pati et al. (2015) researched the separation of P-glycoprotein (P-gp) activity from σ2 receptor affinity in mixed P-gp/σ2 receptor agents using 6,7-Dimethoxytetrahydroisoquinoline, which is significant for developing targeted pharmaceuticals (Pati et al., 2015).
properties
IUPAC Name |
methyl 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO4/c1-16-11-5-8-4-10(13(15)18-3)14-7-9(8)6-12(11)17-2/h5-6,10,14H,4,7H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAVYTZMVMTXAEC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2CNC(CC2=C1)C(=O)OC)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401167136 | |
Record name | Methyl 1,2,3,4-tetrahydro-6,7-dimethoxy-3-isoquinolinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401167136 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate | |
CAS RN |
57060-87-4 | |
Record name | Methyl 1,2,3,4-tetrahydro-6,7-dimethoxy-3-isoquinolinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=57060-87-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 1,2,3,4-tetrahydro-6,7-dimethoxy-3-isoquinolinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401167136 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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